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Introduction
Alox15-IN-1 has emerged as a potent and selective inhibitor of Arachidonate 15-lipoxygenase

(ALOX15), an enzyme implicated in a variety of inflammatory diseases, cancers, and

ferroptosis. This technical guide provides an in-depth analysis of the mechanism of action of

Alox15-IN-1, focusing on its allosteric inhibition of ALOX15. The information presented herein

is compiled from recent studies, offering a valuable resource for researchers in the fields of

pharmacology, biochemistry, and drug discovery.

Mechanism of Action: Allosteric Inhibition
Alox15-IN-1, also referred to as compound 8b in some literature, functions as an allosteric

inhibitor of ALOX15. Unlike competitive inhibitors that bind to the enzyme's active site, Alox15-
IN-1 binds to a distinct allosteric site, inducing a conformational change that modulates the

enzyme's catalytic activity. This allosteric mechanism is supported by kinetic studies

demonstrating that the inhibitory potency of Alox15-IN-1 is dependent on the substrate used, a

hallmark of allosteric regulation in ALOX15.

The binding of Alox15-IN-1 to the allosteric site affects the enzyme's affinity for its substrates,

linoleic acid (LA) and arachidonic acid (AA), differently. Kinetic analyses have revealed that for

the oxygenation of arachidonic acid, Alox15-IN-1 preferentially binds to the enzyme-substrate
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complex (ES complex) rather than the free enzyme. This mode of action suggests a

sophisticated regulatory mechanism that can be leveraged for therapeutic intervention.

Quantitative Data Summary
The inhibitory potency of Alox15-IN-1 against rabbit and human ALOX15 has been quantified,

highlighting its substrate-dependent efficacy.

Inhibitor Enzyme Substrate IC50 (µM) Reference

Alox15-IN-1 Rabbit ALOX15 Linoleic Acid 0.04 [1]

Alox15-IN-1 Rabbit ALOX15 Arachidonic Acid 2.06 [1]

Alox15-IN-1 Human ALOX15 Linoleic Acid 2.06 [1]

Kinetic Constants for Rabbit ALOX15 in the Absence of Inhibitor

Parameter Linoleic Acid Arachidonic Acid

kcat (s-1) 18.83 ± 2.34 4.86 ± 1.02

KM (µM) 31.58 ± 7.03 16.14 ± 3.60

Signaling Pathways and Biological Context
ALOX15 is a key enzyme in the metabolism of polyunsaturated fatty acids, producing bioactive

lipid mediators that are involved in a range of physiological and pathological processes. By

inhibiting ALOX15, Alox15-IN-1 can modulate these downstream signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10856993#what-is-the-mechanism-of-action-of-
alox15-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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